Cas no 2227886-34-0 ((1R)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-amine)

• Product Name: (1R)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-amine
• CAS No: 2227886-34-0
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 5928310
• PubChem ID: 165734144
• Update Time: 2025-05-30

(1R)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-amine
• EN300-1752644
• (1R)-1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]ethan-1-amine
• 2227886-34-0

• Inchi： 1S/C12H22N2/c1-8(2)7-14-9(3)6-12(10(4)13)11(14)5/h6,8,10H,7,13H2,1-5H3/t10-/m1/s1
• InChI Key： FDPAGQSUPPAYDL-SNVBAGLBSA-N
• SMILES： N1(C(C)=CC([C@@H](C)N)=C1C)CC(C)C

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Additional information on (1R)-1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylethan-1-amine

The Compound CAS No. 2227886-34-0: (1R)-1-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylethan-1-Amine

CAS No. 2227886-34-0 refers to the compound known as (1R)-1-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylethan-1-Amine. This compound is a complex organic molecule with a unique structure that combines a pyrrole ring, an amine group, and several methyl substituents. The molecule's stereochemistry is defined by the (R) configuration at the chiral center, which plays a significant role in its chemical and biological properties.

The pyrrole ring in this compound is a five-membered aromatic structure with two methyl groups attached at positions 2 and 5. This substitution pattern contributes to the molecule's stability and reactivity. The presence of the amine group at position 1 of the pyrrole ring further enhances its functional versatility, making it a potential candidate for various chemical reactions and applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The (1R)-configuration of this compound has been shown to exhibit selective binding affinity towards certain biological targets, making it a promising lead compound for therapeutic interventions. Researchers have explored its potential in treating neurological disorders, inflammation, and cancer by modulating key signaling pathways.

The synthesis of CAS No. 2227886-34-0 involves a multi-step process that includes the formation of the pyrrole ring, followed by selective substitution and stereochemical control. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to ensure high yields and purity of the compound.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Preclinical studies have shown that it exhibits low toxicity and high metabolic stability, further supporting its suitability for therapeutic applications.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. By modifying its structure to include targeting moieties, researchers have successfully demonstrated its ability to deliver therapeutic agents to specific tissues or cells with high precision.

The structural uniqueness of (1R)-1-2,5-Dimethyl-1-(2-Methylpropyl)-1H-Pyrrol-3-Ylethan-1-Amine also makes it a valuable tool in chemical research. Its ability to participate in various types of chemical reactions, such as cycloadditions and nucleophilic substitutions, has opened new avenues for exploring novel synthetic pathways.

In conclusion, CAS No. 2227886-34-0 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological properties, positions it as a key player in future drug development efforts. Ongoing research continues to uncover new insights into its potential applications, ensuring that this compound remains at the forefront of scientific innovation.